![molecular formula C12H7ClF3NO2 B3031951 Methyl 4-chloro-6-(trifluoromethyl)quinoline-2-carboxylate CAS No. 887267-67-6](/img/structure/B3031951.png)
Methyl 4-chloro-6-(trifluoromethyl)quinoline-2-carboxylate
Overview
Description
Scientific Research Applications
- For instance, modifications to the quinoline ring system can lead to compounds with improved pharmacokinetics, bioavailability, and target specificity .
- By incorporating the quinoline-2-carboxylate moiety, scientists aim to enhance the efficacy of crop protection products .
- These compounds can serve as building blocks for organic light-emitting diodes (OLEDs), organic photovoltaics (solar cells), and other optoelectronic devices .
- Methyl 4-chloro-6-(trifluoromethyl)quinoline-2-carboxylate could find applications in analytical chemistry and bioimaging .
- Additionally, the trifluoromethyl group can serve as a directing group in transition-metal-catalyzed reactions, enabling the construction of complex molecules .
Medicinal Chemistry and Drug Development
Agrochemicals and Pesticides
Materials Science and Organic Electronics
Analytical Chemistry and Fluorescent Probes
Synthetic Methodology and Catalysts
Fluorinated Building Blocks
Safety and Hazards
properties
IUPAC Name |
methyl 4-chloro-6-(trifluoromethyl)quinoline-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClF3NO2/c1-19-11(18)10-5-8(13)7-4-6(12(14,15)16)2-3-9(7)17-10/h2-5H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKOHCGWHHULWAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(C=C(C=C2)C(F)(F)F)C(=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClF3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10650414 | |
Record name | Methyl 4-chloro-6-(trifluoromethyl)quinoline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-chloro-6-(trifluoromethyl)quinoline-2-carboxylate | |
CAS RN |
887267-67-6 | |
Record name | Methyl 4-chloro-6-(trifluoromethyl)quinoline-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10650414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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